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Compound of Interest

Compound Name: Choerospondin

Cat. No.: B1668892 Get Quote

Essential Safety and Handling Guide for
Choerospondin
This guide provides immediate and essential safety, handling, and disposal information for

Choerospondin. In the absence of a specific Safety Data Sheet (SDS) for Choerospondin,

this information is based on general safety protocols for handling natural flavonoid glycosides

and potent bioactive compounds in a laboratory setting. It is imperative to handle this

substance with caution in a controlled laboratory environment.

Quantitative Data Summary
Due to the lack of specific toxicological and physical data for Choerospondin, the following

table provides general safety information. These values should be treated as precautionary,

and a conservative approach to safety is strongly recommended.
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Parameter Value Notes and Citations

Chemical Class Flavonoid Glycoside

Choerospondin is a dietary

flavonoid glycoside isolated

from the bark of

Choerospondias axillaris.[1][2]

CAS Number 81202-36-0

This is the Chemical Abstracts

Service registry number for

Choerospondin.

Appearance Solid (Presumed)

Based on typical

characteristics of similar

isolated natural compounds.

Occupational Exposure Limit

(OEL)
Data Not Available

For potent compounds where

no specific data is available, a

conservative OEL should be

assumed. Handle with

appropriate engineering

controls (e.g., fume hood).

LD50 (Oral, Rat) Data Not Available

The toxicological properties

have not been thoroughly

investigated.

Primary Hazards
Potential for unknown

biological activity.

As a bioactive compound, it

may have unforeseen

physiological effects. Handle

with care to avoid direct

contact and inhalation.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to minimize exposure when handling

Choerospondin. The following PPE is mandatory:

Eye Protection: Chemical safety goggles that provide a snug fit are essential to prevent eye

contact. For procedures with a splash hazard, a face shield should be worn in addition to
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goggles.

Hand Protection: Wear chemical-resistant gloves, such as nitrile gloves. Given that the

permeability of Choerospondin is unknown, consider double-gloving for added protection.

Protective Clothing: A lab coat or a chemical-resistant apron should be worn to protect the

skin. Ensure clothing provides full coverage.

Footwear: Closed-toe shoes are mandatory in any laboratory setting where hazardous

chemicals are handled.

Respiratory Protection: For procedures that may generate dust or aerosols, a NIOSH-

approved respirator should be used. The type of respirator should be selected based on a

risk assessment of the specific procedure.

Experimental Protocols
Handling Procedures:

Preparation: All work with Choerospondin should be conducted in a designated area, such

as a chemical fume hood or a glove box, to minimize the risk of inhalation.

Weighing: When weighing Choerospondin powder, use a containment balance or perform

the task within a ventilated enclosure to prevent the dispersion of dust.

Solution Preparation: When preparing solutions, add the solid Choerospondin to the solvent

slowly to avoid splashing. Ensure adequate ventilation.

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water.

Spill Procedures:
Small Spills:

Alert personnel in the immediate vicinity.

Wearing appropriate PPE, cover the spill with an absorbent material (e.g., vermiculite,

sand).

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1668892?utm_src=pdf-body
https://www.benchchem.com/product/b1668892?utm_src=pdf-body
https://www.benchchem.com/product/b1668892?utm_src=pdf-body
https://www.benchchem.com/product/b1668892?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carefully collect the absorbed material into a sealed, labeled container for hazardous

waste.

Clean the spill area with a suitable decontamination solution.

Large Spills:

Evacuate the area immediately.

Notify your institution's emergency response team.

Prevent entry into the contaminated area until it has been deemed safe by safety

personnel.

Disposal Plan:
All waste containing Choerospondin, including contaminated PPE and absorbent materials,

must be treated as hazardous chemical waste.

Collect all waste in clearly labeled, sealed containers.

Dispose of the waste through your institution's designated hazardous waste management

program, adhering to all local, state, and federal regulations.[3][4]

For empty containers, the first rinse should be collected and disposed of as hazardous

waste.[4]

Visual Workflow
The following diagram illustrates the logical workflow for responding to a chemical spill

involving Choerospondin.
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Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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